Cas no 1795013-70-5 (rac Ketorolac 7-Benzoyl Isomer-d5)

• Product Name: rac Ketorolac 7-Benzoyl Isomer-d5
• CAS No: 1795013-70-5
• CID: 4554917
• Update Time: 2025-10-25

rac Ketorolac 7-Benzoyl Isomer-d5 Chemical and Physical Properties

Names and Identifiers

• rac Ketorolac 7-Benzoyl Isomer-d5

Additional information on rac Ketorolac 7-Benzoyl Isomer-d5

Comprehensive Analysis of rac Ketorolac 7-Benzoyl Isomer-d5 (CAS No. 1795013-70-5): Properties, Applications, and Research Insights

The compound rac Ketorolac 7-Benzoyl Isomer-d5 (CAS No. 1795013-70-5) is a deuterated analog of the well-known nonsteroidal anti-inflammatory drug (NSAID) Ketorolac. This isotopically labeled variant, specifically the 7-benzoyl isomer, has garnered significant attention in pharmaceutical research due to its unique structural and metabolic properties. As a deuterated compound, it incorporates five deuterium atoms (d5), which enhances its stability and makes it invaluable for advanced analytical applications, particularly in mass spectrometry and pharmacokinetic studies.

In recent years, the demand for deuterated compounds like rac Ketorolac 7-Benzoyl Isomer-d5 has surged, driven by their critical role in drug development and metabolic research. Researchers frequently search for terms such as "deuterated NSAIDs," "isotopically labeled Ketorolac," and "CAS 1795013-70-5 applications" to explore its potential. This compound is particularly relevant in studies focusing on drug metabolism, bioavailability, and the development of sensitive analytical methods. Its deuterated structure minimizes metabolic interference, allowing for more accurate tracking of drug pathways in biological systems.

The 7-benzoyl isomer of Ketorolac is a key focus due to its distinct pharmacological profile. Unlike the parent compound, this isomer exhibits altered binding affinities and metabolic rates, making it a subject of interest for researchers investigating structure-activity relationships (SAR). The deuterium labeling further refines these studies by reducing the compound's susceptibility to metabolic degradation, thereby extending its half-life in experimental settings. This property is especially valuable in LC-MS/MS (liquid chromatography-tandem mass spectrometry) assays, where precision and reproducibility are paramount.

Another area where rac Ketorolac 7-Benzoyl Isomer-d5 shines is in the field of precision medicine. With the growing emphasis on personalized therapeutics, deuterated compounds are increasingly used to develop tailored dosing regimens and minimize side effects. Searches for "deuterated drugs in precision medicine" and "Ketorolac analogs in pain management" highlight the intersection of this compound with contemporary medical trends. Its application in pain management research is particularly noteworthy, as Ketorolac derivatives are widely studied for their potent analgesic and anti-inflammatory effects.

From a synthetic chemistry perspective, the preparation of rac Ketorolac 7-Benzoyl Isomer-d5 involves sophisticated techniques to ensure high isotopic purity. Researchers often inquire about "synthesis of deuterated Ketorolac" and "CAS 1795013-70-5 purity standards," underscoring the technical challenges associated with its production. The compound's stability under various storage conditions is another frequently discussed topic, as improper handling can compromise its analytical utility.

In conclusion, rac Ketorolac 7-Benzoyl Isomer-d5 (CAS No. 1795013-70-5) represents a cutting-edge tool in pharmaceutical and biochemical research. Its deuterated structure, combined with the unique properties of the 7-benzoyl isomer, positions it as a vital asset for advancing drug development, metabolic studies, and precision medicine. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in shaping the future of therapeutics and analytical methodologies.